Cas no 23622-54-0 (2,7-Naphthalenedisulfonicacid,5-(acetylamino)-4-hydroxy-3-[2-[4-methoxy-3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-)

• Product name: 2,7-Naphthalenedisulfonicacid,5-(acetylamino)-4-hydroxy-3-[2-[4-methoxy-3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-
• CAS No: 23622-54-0
• MF: C₂₁H₂₁N₃O₁₅S₄
• MW: 683.66254
• CID: 254958
• PubChem ID: 90216

2,7-Naphthalenedisulfonicacid,5-(acetylamino)-4-hydroxy-3-[2-[4-methoxy-3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,5-(acetylamino)-4-hydroxy-3-[2-[4-methoxy-3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-
• (3E)-5-(acetylamino)-3-[2-(4-methoxy-3-{[2-(sulfooxy)ethyl]sulfonyl}phenyl)hydrazinylidene]-4-oxo-3,4-dihydronaphthalene-2,7-disulfonic acid
• 5-(Acetylamino)-4-hydroxy-3-((4-methoxy-3-((2-(sulphooxy)ethyl)sulphonyl)phenyl)azo)naphthalene-2,7-disulphonic acid
• NS00085263
• 5-(Acetylamino)-4-hydroxy-3-[2-[4-methoxy-3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-2,7-naphthalenedisulfonic acid
• 23622-54-0
• SCHEMBL13880652
• EINECS 245-791-5
• DTXSID401105015

• Inchi： InChI=1S/C21H21N3O15S4/c1-11(25)22-15-10-14(41(29,30)31)7-12-8-18(42(32,33)34)20(21(26)19(12)15)24-23-13-3-4-16(38-2)17(9-13)40(27,28)6-5-39-43(35,36)37/h3-4,7-10,26H,5-6H2,1-2H3,(H,22,25)(H,29,30,31)(H,32,33,34)(H,35,36,37)/b24-23+
• InChI Key： VZLZQCMLVISMIY-WCWDXBQESA-N
• SMILES： COC1=CC=C(/N=N/C2=C(O)C3=C(C=C(C=C3C=C2S(=O)(O)=O)S(=O)(O)=O)NC(=O)C)C=C1S(CCOS(=O)(O)=O)(=O)=O

Computed Properties

• Exact Mass: 682.98563
• Monoisotopic Mass: 682.98555
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 1580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 320

Experimental Properties

• Density: 1.81
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.705
• PSA: 289.76